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Compound of Interest

Compound Name: ML230

Cat. No.: B609130

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, handling, and disposal information for
the compound ML230, also known as Pasireotide (SOM230). The following procedural
guidance is intended to ensure the safe use of this compound in a laboratory setting.

Personal Protective Equipment and Safety
Measures

When handling ML230 (Pasireotide), it is crucial to adhere to standard laboratory safety
protocols and utilize appropriate personal protective equipment (PPE). The following table
summarizes the required PPE and safety measures.
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Category

Requirement

Details

Eye/Face Protection

Safety glasses with side-

shields or goggles

Must be worn at all times when
handling the compound to
protect against splashes or

airborne particles.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile)

Gloves should be inspected
before use and changed
frequently, especially after
direct contact with the

compound.

Laboratory coat

A standard lab coat should be
worn to protect personal

clothing.

Respiratory Protection

Not required under normal use

with adequate ventilation

If handling large quantities or if
there is a risk of aerosolization,
a NIOSH-approved respirator

may be necessary.

Engineering Controls

Fume hood or other ventilated

enclosure

Recommended for all
procedures involving the
handling of the solid
compound or preparation of
solutions to minimize inhalation

exposure.

Operational and Disposal Plans

Proper handling and disposal of ML230 (Pasireotide) are critical to maintaining a safe

laboratory environment and complying with regulations.

Handling and Storage

o Handling: Avoid direct contact with skin, eyes, and clothing. Avoid inhalation of dust or

aerosols. All handling of the solid compound should be performed in a well-ventilated area,

preferably a chemical fume hood.
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o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place. Refer to
the manufacturer's instructions for specific storage temperature requirements.

Disposal Plan

Dispose of ML230 (Pasireotide) and any contaminated materials in accordance with all
applicable federal, state, and local environmental regulations.

e Unused Compound: Unused or expired ML230 should be treated as chemical waste. It
should be collected in a designated, properly labeled, and sealed container for hazardous
waste.

o Contaminated Materials: Any materials that have come into contact with ML230, such as
gloves, pipette tips, and empty containers, should be disposed of as chemical waste.

e Waste Collection: Contact your institution's Environmental Health and Safety (EHS)
department to arrange for the pickup and disposal of the chemical waste. Do not dispose of
ML230 down the drain or in the regular trash.

Signaling Pathway and Mechanism of Action

ML230 (Pasireotide) is a somatostatin analog that exerts its effects by binding to somatostatin
receptors (SSTRS). Its primary mechanism of action involves the modulation of downstream
signaling pathways, leading to the inhibition of hormone secretion.
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Mechanism of Action for ML230 (Pasireotide).

« To cite this document: BenchChem. [Essential Safety and Handling Guide for ML230
(Pasireotide)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609130#personal-protective-equipment-for-handling-
mi230]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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